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Compound of Interest

Compound Name: 1-Methylindene, (R)-

Cat. No.: B15469689 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 1-

Methylindene, with a focus on its boiling and melting points. The information is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Physical and Chemical Properties of 1-Methylindene
1-Methylindene is an aromatic hydrocarbon with the molecular formula C₁₀H₁₀ and a molecular

weight of 130.19 g/mol .[1][2] It is a colorless liquid at room temperature.[3] The key physical

properties of 1-Methylindene are summarized in the table below.
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Property Value Reference

Boiling Point 199 °C at 760 mmHg [1][2][4][5]

~180 °C [2]

Melting Point 80 °C (estimate) [1]

Density 0.987 g/cm³ [1][2]

1.0 ± 0.1 g/cm³ [5]

Flash Point 76.7 °C [1]

77 °C [4]

Refractive Index 1.561 [1]

1.5587 [2]

Vapor Pressure 0.493 mmHg at 25°C [1]

Molecular Formula C₁₀H₁₀ [1][2]

Molecular Weight 130.19 g/mol [1][2]

Experimental Protocols for Physical Property
Determination
The following sections detail the standard methodologies for determining the boiling and

melting points of organic compounds like 1-Methylindene.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. This physical property is a crucial indicator of a compound's purity, with pure crystalline

solids typically exhibiting a sharp melting point over a narrow range (0.5-1.0°C).[1] The

presence of impurities generally leads to a depression and broadening of the melting range.[1]

A common and effective method for determining the melting point is the capillary tube method,

often performed using a melting point apparatus or a Thiele tube.[1]

Capillary Tube Method Protocol:
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Sample Preparation: A small amount of the solid organic compound is finely powdered.[3] A

capillary tube, sealed at one end, is filled with the powdered sample to a height of 2-3 mm by

tapping the sealed end on a hard surface.[3][6]

Apparatus Setup: The filled capillary tube is attached to a thermometer, ensuring the sample

is level with the thermometer's bulb.[3] This assembly is then placed in a heating bath (like

an oil bath in a Thiele tube) or a metal block heating apparatus.[1]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C

per minute, especially when approaching the expected melting point.[1]

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.[3]

T₂: The temperature at which the entire solid sample has completely melted into a liquid.

[3]

Melting Point Range: The melting point is reported as the range between T₁ and T₂.[5] For

accurate results, the determination should be repeated at least once.[1]

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[7] Similar to the melting point, the boiling point is a

characteristic physical property that can be used for identification and purity assessment.[4]

A micro-scale method for determining the boiling point utilizes a capillary tube and a small

sample volume, often carried out in a Thiele tube or a similar heating apparatus.[8]

Micro-Boiling Point (Capillary) Method Protocol:

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a

small test tube or fusion tube.[2][8] A capillary tube, sealed at one end, is inverted and placed

into the liquid with the open end submerged.[2][8]

Apparatus Setup: The test tube assembly is attached to a thermometer, with the sample

positioned near the thermometer bulb. This is then immersed in a heating bath, such as a

Thiele tube filled with oil, or placed in a heating block.[8]
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Heating and Observation: The apparatus is heated gently.[7] As the temperature rises, the air

trapped in the capillary tube will expand and exit as bubbles.[4] The heating is continued until

a continuous and rapid stream of bubbles emerges from the capillary tube, indicating that the

liquid's vapor is now escaping.[4][7]

Cooling and Data Recording: The heat source is then removed, and the apparatus is allowed

to cool.[4][8] The boiling point is the temperature at which the liquid begins to be drawn up

into the capillary tube.[4][8] This occurs when the vapor pressure inside the capillary equals

the external atmospheric pressure.

Pressure Correction: It is important to record the atmospheric pressure at the time of the

measurement, as boiling points are pressure-dependent.[9] Observed boiling points can be

corrected to standard pressure (760 mmHg) using a nomograph or appropriate formulas.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols for determining

the melting and boiling points of a chemical substance.
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Start

Prepare Sample:
- Finely powder the solid

- Pack 2-3 mm into a sealed capillary tube

Setup Apparatus:
- Attach capillary to thermometer

- Place in heating block or Thiele tube

Heat Slowly
(~1-2°C / min)

Observe Melting

Record T1:
First liquid drop appears

Melting Begins

Record T2:
Sample is completely liquid

Melting Complete

Report Melting Point Range (T1 - T2)

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Start

Prepare Sample:
- Place liquid in a small test tube

- Insert an inverted sealed capillary tube

Setup Apparatus:
- Attach tube to thermometer

- Place in heating block or Thiele tube

Heat Gently

Observe Bubbles

Not yet continuous

Remove Heat Source

Rapid, continuous stream

Observe Cooling

Record Temperature:
Liquid enters capillary tube

Liquid enters capillary

Correct for Atmospheric Pressure

End

Click to download full resolution via product page

Caption: Workflow for Micro-Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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